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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
exhaust dyeing of cellulosic substrates, such as cotton, with C.l. Reactive Orange 86. This
document is intended to guide laboratory-scale dyeing operations, offering insights into the
reaction mechanism, key process parameters, and a step-by-step experimental workflow.

Introduction

C.l. Reactive Orange 86 is an azo-class reactive dye that forms a covalent bond with the
hydroxyl groups of cellulosic fibers under alkaline conditions, resulting in dyeings with high
wash fastness.[1][2] The exhaust dyeing method is a common batch process where the textile
substrate is circulated in a dye bath that gradually becomes exhausted of the dye.[3][4] The
process is critically dependent on parameters such as temperature, pH, electrolyte
concentration, and time to ensure even dye uptake and efficient fixation.[5] Reactive Orange
86 is typically classified as a "hot brand" reactive dye, necessitating higher temperatures for
optimal fixation.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the exhaust dyeing of
cotton with Reactive Orange 86. These values are based on typical procedures for hot brand
reactive dyes and should be optimized for specific substrates and desired shade depths.
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Table 1: General Recipe for Exhaust Dyeing of Cotton with Reactive Orange 86

Parameter Value Unit Notes

Dependent on the
Dye Concentration 0.5-4.0 % o.w.f.* desired depth of
shade.

Ratio of the weight of
. ) the dyeing liquor to
Liquor Ratio 1:10- 1:30 - ]
the weight of the

fabric.[8]

Acts as an exhausting
Salt (Glauber's Salt or

20-80 /L agent to promote dye
NaCl) g g p y

uptake.[5][8]

Acts as a fixing agent

. to create an alkaline
Alkali (Soda Ash,

5-20 g/L environment for the
Naz2COs3)

dye-fiber reaction.[5]

[8]

Improves the
Wetting Agent 05-1.0 g/L wettability of the
fabric.[8]

Sequesters hard
water ions that can

Sequestering Agent 05-1.0 g/L , _ ,
interfere with dyeing.

[8]

*9% o.w.f. = on the weight of fabric

Table 2: Process Parameters for Exhaust Dyeing
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Parameter Value Unit Phase
Initial Temperature 30-40 °C Exhaustion
Exhaustion .
Temperature 80-95 °C Exhaustion
Fixation Temperature 80 -95 °C Fixation
Exhaustion Time 30-45 minutes Exhaustion
Fixation Time 45 - 60 minutes Fixation
pH (Exhaustion) 6.0-7.0 Exhaustion
pH (Fixation) 10.5-11.5 Fixation

Experimental Protocol: Exhaust Dyeing of Cotton

with Reactive Orange 86

This protocol details a laboratory procedure for dyeing a 10-gram sample of pre-scoured and

bleached cotton fabric to a medium depth of shade.

3.1. Materials and Reagents:

C.l. Reactive Orange 86

Pre-scoured and bleached 100% cotton fabric (10 g)

e Sodium Chloride (NaCl) or Glauber's Salt (Na2S0a)

e Sodium Carbonate (Soda Ash, Naz2COs)

o Wetting agent

e Sequestering agent

e Acetic Acid (for neutralization)

» Non-ionic soaping agent
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Distilled or deionized water

Laboratory dyeing machine or a thermostatically controlled water bath with a stirrer

Beakers, graduated cylinders, and a precision balance

pH meter or pH indicator strips
3.2. Stock Solution Preparation:

e Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Reactive Orange 86 powder. Make
a smooth paste with a small amount of cold water, then dissolve it completely in 100 mL of
warm water (approx. 50°C).

e Salt Solution (200 g/L): Dissolve 20.0 g of NaCl or Na2SOa in distilled water and make up the
volume to 100 mL.

o Alkali Solution (100 g/L): Dissolve 10.0 g of Na2COs in distilled water and make up the
volume to 100 mL.

3.3. Dyeing Procedure:
e Dye Bath Preparation:

o Set the liquor ratio to 1:20. For a 10 g fabric sample, the total dye bath volume will be 200
mL.

o To a 250 mL beaker or the dyeing vessel, add 150 mL of distilled water.

o Add 1 mL of wetting agent stock solution (assuming a 10% stock) and 1 mL of
sequestering agent stock solution (assuming a 10% stock) to achieve a concentration of
0.5 g/L each.

o Adjust the initial pH of the dye bath to 6.5 - 7.0 if necessary.
o Place the pre-wetted 10 g cotton fabric into the dye bath.

o Set the temperature to 30°C and allow the fabric to run for 5-10 minutes for even wetting.
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e Exhaustion Phase:

o Add the required amount of dye stock solution. For a 2% shade, add 20 mL of the 1% dye
stock solution.

o Gradually raise the temperature to 85°C over 30 minutes.

o After reaching 85°C, add the required amount of salt solution. For a 60 g/L concentration,
add 60 mL of the 200 g/L salt solution in three portions over 15 minutes.

o Continue the dyeing process at 85°C for an additional 30 minutes to allow for dye
exhaustion.

o Fixation Phase:

o After the exhaustion phase, carefully add the required amount of alkali solution. For a 15
g/L concentration, add 30 mL of the 100 g/L soda ash solution to the dye bath over 10-15
minutes. This will raise the pH to approximately 10.5-11.5.[8]

o Continue dyeing at 85°C for 45-60 minutes to ensure complete fixation of the dye to the
fiber.

3.4. After-treatment (Wash-off):

Drain the dye bath and rinse the fabric thoroughly with cold running water until the water
runs clear.

» Neutralize the fabric by treating it in a bath containing 1 g/L of acetic acid at 50°C for 10
minutes.

o Prepare a soaping bath containing 2 g/L of a non-ionic soaping agent at a 1:20 liquor ratio.

o Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove
any unfixed or hydrolyzed dye.

» Rinse the fabric with hot water, followed by a final cold water rinse.

e Squeeze the excess water from the fabric and allow it to air dry.
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Diagram 1: Exhaust Dyeing Workflow for Reactive Orange 86
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Click to download full resolution via product page

Caption: Workflow for the exhaust dyeing of cotton with Reactive Orange 86.

Diagram 2: Signaling Pathway of Reactive Dye Fixation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Exhaust Dyeing
with Reactive Orange 86]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#exhaust-dyeing-procedures-for-reactive-
orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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